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Compound of Interest

Compound Name: 4-Benzyloxy-quinoline

CAS No.: 101273-58-9

Cat. No.: B034778

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 4-Benzyloxy-
quinoline, a heterocyclic compound of interest to researchers in medicinal chemistry and

materials science. The quinoline scaffold is a privileged structure in drug discovery, and

understanding the precise spectroscopic characteristics of its derivatives is paramount for

unambiguous identification, purity assessment, and the interpretation of structure-activity

relationships (SAR).[1][2] This document offers a detailed examination of the Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of 4-Benzyloxy-
quinoline, grounded in established spectroscopic principles and supported by data from

related compounds.

Molecular Structure and Spectroscopic Rationale
The molecular structure of 4-Benzyloxy-quinoline, consisting of a quinoline core linked to a

benzyl group via an ether linkage at the 4-position, dictates its unique spectroscopic signature.

The electronegativity of the nitrogen atom and the ether oxygen, coupled with the aromaticity of

the two ring systems, results in a well-defined and interpretable set of spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules

in solution.[3] The ¹H and ¹³C NMR spectra of 4-Benzyloxy-quinoline provide a complete map

of the carbon and hydrogen framework.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 4-Benzyloxy-quinoline is characterized by distinct signals for the

benzylic protons and the aromatic protons of both the quinoline and benzyl rings. The chemical

shifts are influenced by the electronic environment of each proton.

Key Features and Causality:

Benzylic Protons (-CH₂-): The two protons of the methylene bridge are chemically equivalent

and appear as a sharp singlet. Their proximity to the electron-withdrawing oxygen atom and

the aromatic ring shifts this signal downfield, typically in the range of 5.0 - 5.5 ppm.[4] The

absence of adjacent protons results in a singlet multiplicity.

Quinoline Ring Protons: The protons on the quinoline ring system exhibit characteristic

chemical shifts and coupling patterns. The proton at the 2-position (H-2) is adjacent to the

nitrogen atom, leading to a significant downfield shift. The protons on the carbocyclic ring (H-

5 to H-8) appear in the aromatic region, with their splitting patterns determined by their

coupling with neighboring protons.

Benzyl Ring Protons: The five protons of the phenyl group of the benzyloxy moiety typically

appear as a multiplet in the aromatic region, unless there is restricted rotation.

Predicted ¹H NMR Data (500 MHz, CDCl₃):
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.7 d 1H H-2

~8.1 d 1H H-8

~7.7 m 1H H-5

~7.5 m 1H H-7

~7.3-7.4 m 5H Benzyl-H

~7.2 m 1H H-6

~6.8 d 1H H-3

~5.3 s 2H -OCH₂-

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. The

chemical shifts are primarily influenced by the hybridization and the electronic environment of

each carbon atom.[5]

Key Features and Causality:

C-4 Carbon: The carbon atom of the quinoline ring directly attached to the benzyloxy group

(C-4) is significantly deshielded by the electronegative oxygen atom, resulting in a downfield

chemical shift.

Benzylic Carbon (-CH₂-): The carbon of the methylene bridge also experiences a downfield

shift due to the adjacent oxygen atom.

Quinoline and Benzyl Carbons: The remaining aromatic carbons of both ring systems appear

in the typical aromatic region (110-160 ppm). The chemical shifts are influenced by the

position relative to the nitrogen atom and the benzyloxy group.[6]

Predicted ¹³C NMR Data (125 MHz, CDCl₃):
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Chemical Shift (δ, ppm) Assignment

~162 C-4

~150 C-2

~149 C-8a

~136 Benzyl C-ipso

~130 C-8

~129 C-5

~128.5 Benzyl C-ortho

~128 Benzyl C-para

~127.5 Benzyl C-meta

~123 C-4a

~122 C-6

~121 C-7

~101 C-3

~70 -OCH₂-

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule by

measuring the absorption of infrared radiation, which excites molecular vibrations.[7][8]

Key Vibrational Modes and Their Rationale:

C-O-C Stretching: The ether linkage gives rise to a strong, characteristic C-O-C stretching

vibration. This is typically observed in the region of 1250-1000 cm⁻¹.

Aromatic C-H Stretching: The stretching vibrations of the C-H bonds on both the quinoline

and benzyl rings are observed above 3000 cm⁻¹.
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Aromatic C=C Stretching: The stretching vibrations of the carbon-carbon double bonds within

the aromatic rings appear in the region of 1600-1450 cm⁻¹.

CH₂ Bending: The bending (scissoring) vibration of the methylene group is expected around

1450 cm⁻¹.

Predicted IR Data (KBr Pellet):

Wavenumber (cm⁻¹) Intensity Assignment

3050-3020 Medium Aromatic C-H Stretch

2980-2920 Medium Aliphatic C-H Stretch (-CH₂-)

1610-1590 Strong
Aromatic C=C Stretch

(Quinoline)

1510-1480 Medium-Strong Aromatic C=C Stretch (Benzyl)

1450 Medium -CH₂- Scissoring

1240 Strong Aryl-O Stretch (Asymmetric)

1030 Strong Aryl-O Stretch (Symmetric)

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions

based on their mass-to-charge ratio. It provides information about the molecular weight and the

fragmentation pattern of a molecule.[1][9]

Key Fragmentation Pathways:

Molecular Ion Peak (M⁺): The molecular ion peak will be observed at the molecular weight of

4-Benzyloxy-quinoline (C₁₆H₁₃NO, m/z = 235.28).

Base Peak: The most intense peak in the spectrum (the base peak) is often due to the

formation of the highly stable tropylium ion (C₇H₇⁺) at m/z = 91. This results from the

cleavage of the benzylic C-O bond.
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Other Fragments: Loss of the benzyl group as a radical leads to a fragment at m/z = 144,

corresponding to the 4-hydroxyquinoline radical cation. Further fragmentation of the

quinoline ring can also be observed.[10][11]

Predicted MS Data (Electron Ionization - 70 eV):

m/z Relative Intensity (%) Assignment

235 40 [M]⁺

144 30 [M - C₇H₇]⁺

116 15 [C₉H₆N]⁺

91 100 [C₇H₇]⁺ (Tropylium ion)

77 25 [C₆H₅]⁺

Experimental Protocols
Synthesis of 4-Benzyloxy-quinoline
A reliable method for the synthesis of 4-Benzyloxy-quinoline involves a two-step process

starting from 4-hydroxyquinoline.

Step 1: Synthesis of 4-Chloroquinoline

To a stirred solution of 4-hydroxyquinoline (1 equiv.) in phosphorus oxychloride (5 equiv.),

slowly add phosphorus pentachloride (1.1 equiv.) at 0 °C.

After the addition is complete, heat the reaction mixture to reflux for 2 hours.

Cool the mixture to room temperature and pour it slowly onto crushed ice with vigorous

stirring.

Neutralize the acidic solution with a saturated sodium bicarbonate solution until the pH is

approximately 8.

Extract the aqueous layer with dichloromethane (3 x 50 mL).
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Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to yield 4-chloroquinoline.

Step 2: Synthesis of 4-Benzyloxy-quinoline

To a solution of benzyl alcohol (1.2 equiv.) in anhydrous tetrahydrofuran (THF), add sodium

hydride (1.2 equiv., 60% dispersion in mineral oil) portion-wise at 0 °C under an inert

atmosphere.

Stir the mixture at room temperature for 30 minutes to form sodium benzoxide.

Add a solution of 4-chloroquinoline (1 equiv.) in anhydrous THF to the reaction mixture.

Heat the reaction to reflux and monitor the progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench with water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a mixture of hexane

and ethyl acetate as the eluent to afford 4-Benzyloxy-quinoline.

Spectroscopic Characterization Workflow
The following diagram illustrates the general workflow for the comprehensive spectroscopic

analysis of synthesized 4-Benzyloxy-quinoline.
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Caption: Workflow for the synthesis and spectroscopic characterization of 4-Benzyloxy-
quinoline.

Visualizing Key Structural Relationships
The following diagram illustrates the key structural components of 4-Benzyloxy-quinoline and

their relationship to the expected spectroscopic data.
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4-Benzyloxy-quinoline Structure

Expected Spectroscopic Signatures

¹H NMR:
- Benzylic -CH₂ singlet (~5.3 ppm)
- Aromatic protons (6.8-8.7 ppm)

Proton Environments

¹³C NMR:
- C-O at ~162 ppm

- -OCH₂- at ~70 ppm

Carbon Skeleton

IR:
- Strong C-O stretch (~1240 cm⁻¹)

- Aromatic C=C stretches

Functional Groups

MS:
- M⁺ at m/z 235

- Base peak at m/z 91 (Tropylium)

Fragmentation Pattern

Click to download full resolution via product page

Caption: Correlation of 4-Benzyloxy-quinoline's structure with its key spectroscopic features.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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